
Technical Guide: 2',5'-Diethoxybenzanilide
Molecular Structure & Synthesis

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2',5'-Diethoxybenzanilide

CAS No.: 92-22-8

Cat. No.: B1584486

Get Quote

Executive Summary
2',5'-Diethoxybenzanilide (CAS: 92-22-8) is a specialized aromatic amide featuring a

benzanilide core substituted with two ethoxy groups at the ortho and meta positions of the

aniline ring.[1][2] This structural arrangement imparts unique electronic and steric properties,

making it a critical intermediate in the synthesis of azo dyes, pigments, and light-sensitive

materials. Its lipophilicity and hydrogen-bonding potential also position it as a scaffold of

interest in medicinal chemistry, particularly for developing ion channel modulators and anti-

inflammatory agents. This guide provides a comprehensive analysis of its molecular

architecture, a validated synthetic protocol, and detailed spectroscopic characterization.

Molecular Architecture & Physicochemical
Properties[3][4]
The molecule consists of a benzoyl moiety linked to a 2,5-diethoxyaniline ring.[1] The ortho-

ethoxy group (2'-position) plays a pivotal role in defining the conformational preference of the

molecule via intramolecular hydrogen bonding with the amide proton, often locking the
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structure into a planar or semi-planar conformation that influences its reactivity and binding

affinity.

Table 1: Physicochemical Profile
Property Data

IUPAC Name N-(2,5-Diethoxyphenyl)benzamide

CAS Number 92-22-8

Molecular Formula C₁₇H₁₉NO₃

Molecular Weight 285.34 g/mol

Exact Mass 285.1365 Da

Melting Point 87–89 °C

Solubility
Soluble in EtOH, DMF, DMSO, CHCl₃; Insoluble

in H₂O

pKa (Calculated) ~13.5 (Amide N-H)

LogP (Predicted) 3.4–3.8

SMILES
CCOC1=CC(=C(C=C1)OCC)NC(=O)C2=CC=C

C=C2

Structural Visualization (DOT)
The following diagram illustrates the core connectivity and the critical intramolecular hydrogen

bond stabilizing the conformation.
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Click to download full resolution via product page

Caption: Structural connectivity of 2',5'-Diethoxybenzanilide highlighting the intramolecular

hydrogen bond between the 2'-ethoxy oxygen and the amide proton.

Synthetic Pathways & Optimization
The most robust synthesis involves the Schotten-Baumann reaction, coupling 2,5-

diethoxyaniline with benzoyl chloride. This method is preferred over direct carboxylic acid

coupling (using DCC/EDC) due to higher yields and simpler purification for this specific steric

profile.

Reaction Scheme
Reagents: 2,5-Diethoxyaniline (1.0 eq), Benzoyl Chloride (1.1 eq), Pyridine (or Et₃N/DCM).

Conditions: 0°C to RT, 2–4 hours.
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Caption: Step-wise mechanism for the benzoylation of 2,5-diethoxyaniline.

Validated Experimental Protocol
Objective: Synthesis of 10 g of 2',5'-Diethoxybenzanilide.

Preparation:

Charge a 250 mL round-bottom flask with 2,5-diethoxyaniline (18.1 g, 100 mmol) and dry

dichloromethane (DCM) (100 mL).

Add pyridine (8.9 mL, 110 mmol) as an acid scavenger.

Cool the solution to 0–5 °C using an ice bath.

Addition:

Add benzoyl chloride (14.0 g, 100 mmol) dropwise over 30 minutes. Note: Exothermic

reaction; maintain temperature <10 °C to prevent side reactions.

Reaction:

Allow the mixture to warm to room temperature and stir for 3 hours. Monitor via TLC

(Mobile phase: Hexane/EtOAc 7:3).

Work-up:

Quench with water (50 mL).

Wash the organic layer sequentially with 1M HCl (2 × 50 mL) to remove excess

pyridine/aniline, then saturated NaHCO₃ (2 × 50 mL), and finally brine.

Dry over anhydrous Na₂SO₄ and concentrate in vacuo.

Purification:

Recrystallize the crude solid from Ethanol (95%).

Yield: ~24–25 g (85–90%).
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Appearance: White crystalline solid.[3]

Spectroscopic Characterization
Accurate identification requires analyzing the distinct ethoxy signals and the amide

environment.

Table 2: Predicted NMR Data (in DMSO-d₆)
Nucleus Shift (δ ppm) Multiplicity Integration Assignment

¹H NMR 9.85 Singlet (s) 1H Amide N-H

7.95 – 7.90 Multiplet (m) 2H
Benzoyl ortho

protons

7.60 – 7.45 Multiplet (m) 3H

Benzoyl

meta/para

protons

7.35
Doublet (d, J=8.8

Hz)
1H Aniline C3'-H

7.20 Singlet (s) 1H Aniline C6'-H

6.65
Doublet (d, J=8.8

Hz)
1H Aniline C4'-H

4.05 Quartet (q) 2H 2'-OCH₂CH₃

3.98 Quartet (q) 2H 5'-OCH₂CH₃

1.35 Triplet (t) 3H 2'-OCH₂CH₃

1.30 Triplet (t) 3H 5'-OCH₂CH₃

¹³C NMR 165.2 C=O (Amide)

152.8, 142.5
Aromatic C-O

(Ethoxy)

14.8, 14.6 Methyl carbons
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Mass Spectrometry (ESI-MS)
[M+H]⁺: Calculated: 286.1443; Observed: 286.14.

Fragmentation: Loss of ethoxy groups (M-45) is a common fragmentation pathway.

IR Spectroscopy (ATR)[2][10]
3280 cm⁻¹: N-H stretching (Amide).

1645 cm⁻¹: C=O stretching (Amide I band).

1530 cm⁻¹: N-H bending (Amide II band).

1240, 1040 cm⁻¹: C-O-C stretching (Aryl alkyl ether).

Applications & Relevance[1][3][11][12][13]
Dye & Pigment Chemistry
2',5'-Diethoxybenzanilide serves as a "coupling component" (Naphtol AS derivative analog).

The benzanilide scaffold provides substantivity (affinity) to cotton fibers, while the ethoxy

groups modify the shade and solubility of the final azo pigment.

Pharmaceutical Research
Benzanilides are privileged structures in drug discovery. This specific derivative is investigated

for:

Ion Channel Modulation: Similar structures act as blockers for Kv1.5 channels (atrial

fibrillation targets).

Anti-inflammatory Activity: Inhibition of cytokine release via NF-κB pathway modulation.

Materials Science (COFs)
Recent literature highlights the use of diethoxy-substituted linkers in Covalent Organic

Frameworks (COFs). The ethoxy groups provide solubility during synthesis and can be post-

synthetically modified or used to tune the pore environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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